Cas no 453517-66-3 ((2R,3S)-1-Iodobutane-2,3-diol)
(2R,3S)-1-Iodobutane-2,3-diol structure
Product Name:(2R,3S)-1-Iodobutane-2,3-diol
CAS No:453517-66-3
MF:C4H9IO2
MW:216.017534017563
CID:6977802
PubChem ID:134856288
Update Time:2025-08-28
(2R,3S)-1-Iodobutane-2,3-diol Chemical and Physical Properties
Names and Identifiers
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- 453517-66-3
- (2R,3S)-1-IODOBUTANE-2,3-DIOL
- H41572
- (2R,3S)-1-Iodobutane-2,3-diol
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- Inchi: 1S/C4H9IO2/c1-3(6)4(7)2-5/h3-4,6-7H,2H2,1H3/t3-,4-/m0/s1
- InChI Key: DBRFDXRGHGBFCJ-IMJSIDKUSA-N
- SMILES: IC[C@@H]([C@H](C)O)O
Computed Properties
- Exact Mass: 215.96473Da
- Monoisotopic Mass: 215.96473Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 49
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 40.5Ų
(2R,3S)-1-Iodobutane-2,3-diol Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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